Cas no 85622-93-1 (Temozolomide)

The bulk drug of temozolomide is white or light brown/Light pink powder,The relative molecular mass is194.15.pH7Shiyidecomposition,Crystallization from dichloromethane,melting point212℃(decomposition).UVMaximum absorption(95%ethanol):327nm.Slightly soluble in dimethyl sulfoxide,Slightly soluble in water,Very slightly dissolved in methanol,Almost insoluble in ethanol,Slightly soluble in glacial acetic acid.Clinically, it can be spontaneously and rapidly degraded in vivo to produce active metabolitesMTIC,And produce antitumor effects.

Temozolomide structure

Product Name:Temozolomide

CAS No:85622-93-1

Molecular Formula:C₆H₆N₆O₂

Molecular Weight:194.150839328766

MDL:MFCD00866492

CID:60901

PubChem ID:125307782

Temozolomide Properties

Names and Identifiers

- 3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- 4-Methyl-5-oxo-2,3,4,6,8-pentazabicyclo[4.3.0]nona-2,7,9-triene-9-carboxamide
- Temozolomide
- 3-Methyl-4-oxo-3,4-dihydroimidazo-[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- Temozolamide
- Temozolomid
- CCRG 81045
- NSC 362856
- temodar
- TEMODAR TEMOZOLOMIDE
- temosolomide
- TZM
- 3,4-Dihydro-3-methyl-4-oxoimidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide
- 3,4-Dihydro-3-methyl-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- Methazolastone
- Temodal
- Temozolomidum [Latin]
- Temozolodida [Spanish]
- Temozolomidum
- Sch 52365
- MB 39831
- M&B 39831
- 8-Carbamoyl-3-methylimidazo(5,1-d)-1,2,3,5-tetrazin-4(3H)-one
- M & B 39831
- 3,4-Dihydro-3-methyl-4-oxoimidazo(5,1-d)-1,2,3,5-tetrazine-8-carboxamide
- 3-Methyl-
- TMZ
- 3,4-Dihydro-3-methyl-4-oxoimidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide (ACI)
- 3-Methyl-4-oxo-3,4-dihydro-imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylic acid amide
- 3-Methyl-4-oxo-3H,4H-imidazo[4,3-d][1,2,3,5]tetrazine-8-carboxamide
- 3-Methyl-4-oxo-8-imidazolo[5,1-d][1,2,3,5]tetrazinecarboxamide
- 3-Methyl-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- 3-Methyl-8-carbamoylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one
- 8-Carbamoyl-3-methylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one
- M and B 39831
- T 2577
- Temomedac
- BCP03692
- Q425088
- Temozolomide 100 microg/mL in Acetonitrile
- Temozolomide (JP18/USAN/INN)
- Temozolomide [USAN:INN:BAN]
- TEMOZOLOMIDE [VANDF]
- AB00639915_11
- Temozolomide, United States Pharmacopeia (USP) Reference Standard
- Imidazo(5,1-d)(1,2,3,5)tetrazine-8-carboxamide, 3,4-dihydro-3-methyl-4-oxo-
- NCGC00167429-01
- TEMOZOLOMIDE [WHO-DD]
- UNII-YF1K15M17Y
- HMS3372K13
- Mk-7365
- DL-190
- Temozolodida
- BP-25388
- Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide, 3,4-dihydro-3-methyl-4-oxo-
- Temodal (TN)
- ALBB-021358
- IMIDAZO(5,1-D)-1,2,3,5-TETRAZINE-8-CARBOXAMIDE, 3,4-DIHYDRO-3-METHYL-4-OXO-
- Tox21_112433
- BDBM50034562
- BIDD:GT0204
- BCP0726000154
- Z1201620684
- 3-methyl-4-oxo-8-imidazo[5,1-d][1,2,3,5]tetrazinecarboxamide
- CHEBI:72564
- Q-201786
- TEMOZOLOMIDE [EP MONOGRAPH]
- C6H6N6O2
- AC-758
- HMS2051O12
- SW197500-4
- TEMOZOLOMIDE [USAN]
- Pharmakon1600-01502289
- CCG-100870
- 3-methyl-4-oxo-imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- KS-1216
- 3-Methyl-4-oxo-3,4-dihydro-imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylic acid amide (Temozolomide)
- CHEMBL810
- Temodar (TN)
- BRN 5547136
- temozolomida
- Temozolomide, VETRANAL(TM), analytical standard
- BRD-K32107296-001-16-9
- NSC-362856
- BRD-K32107296-001-04-5
- BT164447
- NSC362856
- NSC-759883
- TEMOZOLOMIDE [USP MONOGRAPH]
- NCGC00167429-04
- TEMOZOLOMIDE [INN]
- SR-01000759347-5
- YF1K15M17Y
- D06067
- 3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetraazine-8-carboxamide
- Temozolomide, >=98% (HPLC)
- 3-Methyl-4-oxo-3,4-dihydroimidazo(5,1-d)(1,2,3,5)tetrazine-8-carboxamide
- Sch-52365
- HMS3269P05
- Temozolomide, Pharmaceutical Secondary Standard; Certified Reference Material
- 3,4-Dihydro-3-methyl-4-oxoimidazo(5,1-d)-as-tetrazine-8-carboxamide
- M&B-39831
- {Imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide,} 3, 4-dihydro-3-methyl-4-oxo-
- SCHEMBL3739
- AB00639915_10
- GLXC-02560
- HMS2232N13
- NS00004198
- NCI60_003316
- s1237
- HMS3264I14
- AKOS005557098
- NCGC00167429-02
- AB00639915-06
- 3-methyl-4-oxidanylidene-imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide
- TEMOZOLOMIDE [MI]
- CCRG-81045
- AB00639915-08
- 85622-93-1
- BRD-K32107296-001-15-1
- MFCD00866492
- NC00120
- HMS3393O12
- STK623541
- SR-01000759347
- Imidazo[5,2,3,5-tetrazine-8-carboxamide, 3,4-dihydro-3-methyl-4-oxo-
- Temozolomide- Bio-X
- TEMOZOLOMIDE [EMA EPAR]
- SMR000466338
- Tox21_112433_1
- 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide.
- DTXCID3023714
- CAS-85622-93-1
- NCGC00167429-05
- A841386
- T2744
- HMS3677D06
- TEMOZOLOMIDE [USP-RS]
- HMS3654N05
- BRD-K32107296-001-14-4
- SR-01000759347-4
- CCRIS 8996
- GTPL7301
- 3,4-Dihydro-3-methyl-4-oxoimidazo[5,1-d]-as-tetrazine-8-carboxamide
- TEMOZOLOMIDE [ORANGE BOOK]
- EN300-122324
- MLS002701861
- DTXSID5043714
- NSC759883
- CS-0943
- Temodar (TN) (Schering)
- HMS3713H16
- AB00639915-09
- MLS001424028
- HMS3413D06
- HY-17364
- HMS2090B08
- 3-Methyl-8-aminocarbonyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one
- M-39831
- TEMOZOLOMIDE [MART.]
- TEMOZOLOMIDE [JAN]
- 3-Methyl-4-oxo-3,4-dihydro-imidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylic acid amide(Temozolomide)
- DB00853
- MLS000759447
- +Expand
- MDL： MFCD00866492
- InChIKey： BPEGJWRSRHCHSN-UHFFFAOYSA-N
- Inchi： 1S/C6H6N6O2/c1-11-6(14)12-2-8-3(4(7)13)5(12)9-10-11/h2H,1H3,(H2,7,13)
- SMILES： O=C(C1=C2N(C(N(C)N=N2)=O)C=N1)N
- BRN： 5547136

Computed Properties

Exact Mass: 194.055223g/mol
Surface Charge: 0
XLogP3: -1.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 194.055223g/mol
Monoisotopic Mass: 194.055223g/mol
Topological Polar Surface Area: 106Å²
Heavy Atom Count: 14
Complexity: 315
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: -1.37780
PSA: 108.17000
Merck: 9139
Boiling Point: 526.6°C at 760 mmHg
Melting Point: 199-212°C
Flash Point: 272.3±27.9 °C
Solubility: DMSO: soluble10mg/mL, clear
Color/Form: Powder
Solubility: Slightly soluble in water, soluble in hot water
Sensitiveness: Sensitive to heat
Density: 2.0±0.1 g/cm3

Temozolomide Security Information

Symbol: GHS07 GHS08
RTECS：NJ5927050
WGK Germany：3
Safety Instruction： S24/25; S45; S36/37; S26; S53
Risk Phrases：R45
Dangerous goods sign： T Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335-H340-H350-H360
Warning Statement： P201-P261-P305 + P351 + P338-P308 + P313
Prompt：dangerous
Storage Condition：2-8°C
Risk Phrases： 45-46-60-61-22-36/37/38
Signal Word：Danger

Temozolomide Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Temozolomide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038V4-50mg	3,4-Dihydro-3-methyl-4-oxoimidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide	85622-93-1	98%	50mg	$4.00	2024-04-21
A2B Chem LLC	AB50656-50mg	3-methyl-4-oxo-3H,4H-imidazo[4,3-d][1,2,3,5]tetrazine-8-carboxamide	85622-93-1	98%	50mg	$4.00	2024-04-19
abcr	AB154809-5 g	Temozolomide, 95%; .	85622-93-1	95%	5g	€150.40	2023-05-08
Ambeed	A137834-50mg	3-Methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide	85622-93-1	98%	50mg	$5.0	2024-05-30
Apollo Scientific	OR912057-1g	Temozolomide	85622-93-1	98%	1g	£40.00	2024-05-21
Axon Medchem	2326-10 mg	Temozolomide	85622-93-1	100%	10mg	€50.00	2023-07-10
Enamine	EN300-122324-0.05g	3-methyl-4-oxo-3H,4H-imidazo[4,3-d][1,2,3,5]tetrazine-8-carboxamide	85622-93-1	95%	0.05g	$19.0	2023-04-20
Key Organics Ltd	KS-1216-1MG	Temozolomide	85622-93-1	>97%	1mg	£36.00	2023-09-07
LKT Labs	T1849-25 mg	Temozolomide	85622-93-1	≥98%	25mg	$111.30	2023-07-10
MedChemExpress	HY-17364-10mM*1mLinDMSO	Temozolomide	85622-93-1	99.98%	10mM*1mLinDMSO	￥500	2023-07-26

Temozolomide Synthesis

Synthetic Circuit 1

865071-35-8

624-83-9

85622-93-1

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 20 h, rt

Reference

Synthesis of Antitumor Drug Temozolomide

Xu, Huiyu; et al, Jingxi Huagong Zhongjianti, 2004, 34(5), 27-28

Synthetic Circuit 2

7008-85-7

624-83-9

85622-93-1

Reaction Conditions

1.1 Solvents: Ethyl acetate ; -10 °C; -10 °C → rt; rt

Reference

Synthesis of new azolo[5,1-d][1,2,3,5]tetrazin-4-ones-analogs of antitumor agent temozolomide

Sadchikova, E. V., Russian Chemical Bulletin, 2016, 65(7), 1867-1872

Synthetic Circuit 3

485391-20-6

85622-93-1

Reaction Conditions

1.1 Solvents: Methanol , Acetone ; 1 h, rt

Reference

A new synthesis of temozolomide

Wanner, Martin J.; et al, Journal of the Chemical Society, 2002, (16), 1877-1880

Synthetic Circuit 4

172988-50-0

85622-93-1

Reaction Conditions

1.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Acetonitrile

Reference

Antitumor imidazotetrazines. Part 33. New syntheses of the antitumor drug temozolomide using 'masked' methyl isocyanates

Wang, Yongfeng; et al, Journal of the Chemical Society, 1995, (21), 2783-7

Synthetic Circuit 5

172988-50-0

85622-93-1

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Acetic acid , Acetonitrile ; 20 - 25 °C

Reference

Process for the preparation of an antitumoral agent

Anonymous, Research Disclosure, 2006, 505,

Synthetic Circuit 6

188612-53-5

85622-93-1

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water

Reference

A new route to the antitumor drug temozolomide, but not thiotemozolomide

Wang, Yongfeng; et al, Chemical Communications (Cambridge), 1997, (4), 363-364

Synthetic Circuit 7

108030-65-5

74-88-4

85622-93-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 5 h, 0 °C - rt

Reference

An Efficient and Practical Radiosynthesis of [11C]Temozolomide

Moseley, Christian K.; et al, Organic Letters, 2012, 14(23), 5872-5875

Synthetic Circuit 8

442534-20-5

85622-93-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 15 - 25 °C; 3 h, rt
1.2 Solvents: Ethanol ; 30 min, 0 °C

Reference

Identification and physicochemical characteristics of temozolomide process-related impurities

Laszcz, Marta; et al, Molecules, 2013, 18(12), 15344-15356

Synthetic Circuit 9

113942-30-6

85622-93-1

Reaction Conditions

1.1 Reagents: Triethylamine , 2-[(Triphenylmethyl)thio]ethanamine , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 20 h, rt
1.2 Reagents: Trifluoroacetic acid , Triisopropylsilane Solvents: Dichloromethane ; 1 h, rt

Reference

Polymer-Temozolomide Conjugates as Therapeutics for Treating Glioblastoma

Ward, Sarah M.; et al, Molecular Pharmaceutics, 2018, 15(11), 5263-5276

Synthetic Circuit 10

1161825-88-2

74-88-4

85622-93-1

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile , tert-Butyl methyl ether ; rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

Antitumor imidazotetrazines. Synthesis and chemistry of 4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide (nor-temozolomide): an intermediate for the preparation of the antitumor drug temozolomide and analogs, avoiding the use of isocyanates

Cousin, David; et al, MedChemComm, 2012, 3(11), 1419-1422

Synthetic Circuit 11

108030-65-5

77-78-1

85622-93-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide

Reference

Synthetic studies of 8-carbamoylimidazo-[5,1-D]-1,2,3,5-tetrazin-4(3H)-one: a key derivative of antitumor drug temozolomide

Wang, Yongfeng; et al, Bioorganic & Medicinal Chemistry Letters, 1996, 6(2), 185-8

Synthetic Circuit 12

157467-00-0

85622-93-1

Reaction Conditions

1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Dimethylformamide

Reference

Alternative syntheses of the antitumor drug temozolomide avoiding the use of methyl isocyanate

Wang, Yongfeng; et al, Journal of the Chemical Society, 1994, (14), 1687-8

Temozolomide Raw materials

Temozolomide Preparation Products

Temozolomide (85622-93-1)

Temozolomide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:85622-93-1)Temozolomide

Order Number:A1237373

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:50

Price($):468

Temozolomide Related Literature

1. Simultaneous determination of temozolomide acid and its hexyl ester in plasma by LC-MS/MS: application to the first pharmacokinetic study of temozolomide hexyl ester in rats

Yunhui Zhang,Yantong Sun,Qun He,Jiangbin Han,Meiyun Shi,Chunxue Fang,J. Paul Fawcett,Yan Yang,Jingkai Gu Anal. Methods 2014 6 8973
2. Temozolomide hydrochloride dihydrate

N. Jagadeesh Babu,Palash Sanphui,Naba K. Nath,U. B. Rao Khandavilli,Ashwini Nangia CrystEngComm 2013 15 666
3. Bio-polymeric transferrin-targeted temozolomide nanoparticles in gel for synergistic post-surgical GBM therapy

Puja Sandbhor,Jayant. S. Goda,Bhabani Mohanty,Pradip Chaudhari,Shilpee Dutt,Rinti Banerjee Nanoscale 2022 14 12773
4. Antitumor imidazo[5,1-d]-1,2,3,5-tetrazines: compounds modified at the 3-position overcome resistance in human glioblastoma cell lines

David Cousin,Jihong Zhang,Marc G. Hummersone,Charles S. Matthews,Mark Frigerio,Tracey D. Bradshaw,Malcolm F. G. Stevens Med. Chem. Commun. 2016 7 2332
5. Synthesis and growth-inhibitory activities of imidazo[5,1-d]-1,2,3,5-tetrazine-8-carboxamides related to the anti-tumour drug temozolomide, with appended silicon, benzyl and heteromethyl groups at the 3-position

David Cousin,Marc G. Hummersone,Tracey D. Bradshaw,Jihong Zhang,Christopher J. Moody,Magdalena B. Foreiter,Helen S. Summers,William Lewis,Richard T. Wheelhouse,Malcolm F. G. Stevens Med. Chem. Commun. 2018 9 545
6. Triple conjugated carbon dots as a nano-drug delivery model for glioblastoma brain tumors

Sajini D. Hettiarachchi,Regina M. Graham,Keenan J. Mintz,Yiqun Zhou,Steven Vanni,Zhilli Peng,Roger M. Leblanc Nanoscale 2019 11 6192
7. Triple conjugated carbon dots as a nano-drug delivery model for glioblastoma brain tumors

Sajini D. Hettiarachchi,Regina M. Graham,Keenan J. Mintz,Yiqun Zhou,Steven Vanni,Zhilli Peng,Roger M. Leblanc Nanoscale 2019 11 6192
8. Triple conjugated carbon dots as a nano-drug delivery model for glioblastoma brain tumors

Sajini D. Hettiarachchi,Regina M. Graham,Keenan J. Mintz,Yiqun Zhou,Steven Vanni,Zhilli Peng,Roger M. Leblanc Nanoscale 2019 11 6192
9. Dietary agents in mitigating chemotherapy-related cognitive impairment (chemobrain or chemofog): first review addressing the benefits, gaps, challenges and ways forward

Shamprasad Varija Raghu,Avinash Kundadka Kudva,Suresh Rao,Krishna Prasad,Jayesh Mudgal,Manjeshwar Shrinath Baliga Food Funct. 2021 12 11132
10. In vitro and in vivo studies of temozolomide loading in zeolite structures as drug delivery systems for glioblastoma

Olga Martinho,Natália Vila?a,Paulo J. G. Castro,Ricardo Amorim,António M. Fonseca,Fátima Baltazar,Rui M. Reis,Isabel C. Neves RSC Adv. 2015 5 28219

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Cas no 85622-93-1 (Temozolomide)

Temozolomide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Temozolomide Security Information

Temozolomide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Temozolomide Price

Temozolomide Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Temozolomide Raw materials

Temozolomide Preparation Products

Temozolomide Suppliers

Temozolomide Related Literature

85622-93-1 (Temozolomide) Related Products